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Compound of Interest

Compound Name: Cytidine-13C9,15N3

Cat. No.: B12388019

Get Quote

Executive Summary: The Case for 13C/15N Labeling
In high-stakes clinical research—such as pharmacokinetic (PK) profiling of nucleoside analogs

or metabolic biomarker tracking—analytical precision is non-negotiable. While deuterated

standards (e.g., Cytidine-d4) have historically been used, they suffer from the Deuterium

Isotope Effect, where the slight physicochemical difference between H and D causes retention

time shifts in chromatography.

Cytidine-13C9,15N3 (Universal Label) represents the gold standard for bioanalysis. By

replacing Carbon-12 and Nitrogen-14 with Carbon-13 and Nitrogen-15, the mass increases

(+12 Da) without altering the molecular volume or lipophilicity. This ensures perfect co-elution

with the endogenous analyte, allowing the IS to compensate exactly for matrix effects and

ionization suppression at the specific moment of elution.
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Feature
Cytidine-13C9,15N3

(Recommended)
Cytidine-d4

(Alternative)
Cytidine Analog

(Legacy)

Mass Shift
+12 Da (Distinct, no

crosstalk)

+4 Da (Risk of

overlap)
Variable

Retention Time Identical to Analyte
Slight Shift (Isotope

Effect)
Different

Matrix Compensation 99-100% Correction 85-95% Correction <80% Correction

Stability
High (Non-

exchangeable)

Variable (H/D

Exchange risk)
High

Cost High Moderate Low

Mechanism of Action: Co-Elution & Ionization
The following diagram illustrates why 13C/15N labeling is superior for correcting Matrix Effects

(ME) in LC-MS/MS.

Chromatographic Separation

Electrospray Ionization (ESI)
Endogenous Cytidine

(Analyte)

Ion Suppression
Zone

Enters Source

Cytidine-13C9,15N3
(Perfect Co-elution)

Enters Simultaneously

Cytidine-d4
(RT Shift ~0.1 min)

Enters Early/Late

Matrix Interferences
(Phospholipids/Salts)

Corrected Quantitation
Ratio Constant

(Accurate)

Biased Quantitation

Ratio Skewed
(Inaccurate)

Click to download full resolution via product page

Figure 1: Mechanism of Matrix Effect Compensation. 13C/15N standards co-elute perfectly,

experiencing the exact same ionization suppression as the analyte.
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Experimental Protocol: LC-MS/MS Bioanalysis
This protocol is designed for the quantification of Cytidine in human plasma/serum.

A. Reagents & Standards[1][2][3][4][5][6]
Analyte: Cytidine (Reference Standard).

Internal Standard: Cytidine-13C9,15N3 (Purity ≥ 98% isotopic enrichment).[1]

Matrix: Human Plasma (K2EDTA).

Solvents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Water, Ammonium Acetate.

B. Stock Solution Preparation
Master Stock (IS): Dissolve Cytidine-13C9,15N3 in 50:50 MeOH:Water to 1 mg/mL.

Critical Step: Use a calibrated balance. Nucleosides are polar; ensure complete

dissolution by vortexing.

Working IS Solution: Dilute Master Stock to ~500 ng/mL in ACN.

Why ACN? This solution will act as the protein precipitation agent.

C. Sample Extraction (Protein Precipitation)
Nucleosides are highly polar. Liquid-Liquid Extraction (LLE) is often inefficient. Protein

Precipitation (PPT) is recommended.

Aliquot 50 µL of clinical plasma sample into a 1.5 mL tube.

Add 200 µL of Working IS Solution (ACN containing Cytidine-13C9,15N3).

Vortex vigorously for 30 seconds.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Transfer 100 µL of supernatant to a clean vial.
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Evaporate to dryness under Nitrogen (optional, for sensitivity) or dilute 1:1 with water (if

sensitivity allows) to match initial mobile phase.

D. LC-MS/MS Parameters[2][3][9][10][11][12][13]
Column: HILIC (Hydrophilic Interaction Liquid Chromatography) is required for Cytidine

retention.

Recommended: Waters XBridge Amide or Phenomenex Luna NH2 (2.1 x 100 mm, 3.5

µm).

Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 9.0).

Mobile Phase B: Acetonitrile.

Gradient:

0-1 min: 90% B (Isocratic hold for retention).

1-4 min: 90% -> 60% B.

4-5 min: 60% B.

5.1 min: Re-equilibrate at 90% B.

E. Mass Spectrometry (MRM Transitions)
Based on the theoretical mass shift:

Cytidine (Unlabeled): MW 243.2. Precursor [M+H]+ = 244.1.

Fragment: Cytosine base (C4H5N3O) + H = 112.1.

Cytidine-13C9,15N3: MW 243.2 + 9(13C) + 3(15N) = +12 Da. Precursor [M+H]+ = 256.1.

Fragment: Labeled Cytosine (C4 base carbons + 3 base nitrogens).

Base Shift: (4 * 13C) + (3 * 15N) = 4 + 3 = +7 Da.
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Fragment m/z: 112.1 + 7 = 119.1.

Compound
Precursor
(m/z)

Product (m/z)
Cone Voltage
(V)

Collision
Energy (eV)

Cytidine 244.1 112.1 25 15

Cytidine-

13C9,15N3
256.1 119.1 25 15

Validation & QC Criteria (FDA/EMA Compliant)
To ensure the protocol is self-validating, the following QC steps must be integrated into every

batch.

Isotopic Purity Check (Blank Test)
Inject a high concentration sample of the IS alone (no analyte). Monitor the analyte channel

(244.1 -> 112.1).

Requirement: Interference in the analyte channel must be < 5% of the LLOQ response.

Why? Impure IS (containing unlabeled Cytidine) will cause false positives.

Matrix Effect (ME) Assessment
Calculate the IS-Normalized Matrix Factor.

Target: 0.85 – 1.15.

Significance: If using Cytidine-d4, this value often deviates due to retention time shifts. With

13C9,15N3, it should be near 1.0.

Cross-Signal Contribution (Crosstalk)
Due to the +12 Da shift, crosstalk is virtually impossible (unlike d4 standards where M+4 can

overlap with naturally occurring isotopes of the analyte).
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Figure 2: Step-by-step QC workflow for Cytidine quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Cytidine 5′-triphosphate, ammonium salt (13C9, 99%; 15N3, 96-98%) CP 90% (in
solution)｜CIL [otsuka.co.jp]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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